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Compound of Interest

Compound Name: YX968

Cat. No.: B15544573

YX968 Technical Support Center

Welcome to the technical support center for YX968, a potent and selective PROTAC dual
degrader of HDAC3 and HDACS.[1][2] This guide provides essential information on the stability,
storage, and handling of YX968 to ensure optimal performance and reproducibility in your
research applications.

Frequently Asked Questions (FAQS)

Q1: What is the recommended storage condition for YX968 upon receipt?

A: Upon receipt, YX968 solid powder should be stored at -20°C for long-term stability, where it
can be kept for up to three years.[1] For shorter periods, storage at 4°C for up to two years is
also acceptable.[3]

Q2: How should | prepare and store YX968 stock solutions?

A: It is recommended to prepare a stock solution of YX968 in DMSO.[2] Once prepared, the
stock solution should be aliquoted into tightly sealed vials to avoid repeated freeze-thaw cycles
and stored at -80°C for up to one year or -20°C for up to one month.[1]

Q3: Is YX968 stable under shipping conditions?

A: Yes, short periods at temperatures warmer than the recommended storage temperature,
such as during shipping, should not significantly affect the product's efficacy or shelf life.[4]
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Q4: My YX968 has been at room temperature for a few days. Is it still usable?

A: While optimal storage is at -20°C, short-term exposure to room temperature (a few days) is
unlikely to cause significant degradation. However, for best results, it is crucial to store the
compound under the recommended conditions as soon as possible.

Q5: What is the best way to handle the YX968 solid powder?

A: Handle the solid powder in a clean, dry environment. For weighing and reconstitution, it is
advisable to allow the vial to equilibrate to room temperature before opening to prevent
condensation, which could affect the compound's stability.

Q6: For my in vivo experiments, should | prepare the working solution in advance?

A: No, for in vivo experiments, it is recommended to prepare the working solution freshly on the
day of use to ensure maximum potency and avoid potential stability issues.[5]

Stability and Storage Data Summary

The following tables summarize the recommended storage conditions for YX968 in both solid
and solvent forms based on information from various suppliers.

Table 1: Storage Conditions for Solid YX968

Storage Temperature Recommended Duration
-20°C Up to 3 years[1]
4°C Up to 2 years[3]

Table 2: Storage Conditions for YX968 Stock Solutions (in Solvent)

Storage Temperature Recommended Duration
-80°C Up to 1 year[1]
-20°C Up to 1 month[1][5]
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Experimental Protocols & Handling

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

This protocol outlines the steps for reconstituting solid YX968 to create a 10 mM stock solution
in DMSO.

o Equilibration: Allow the vial of solid YX968 to reach room temperature before opening.

o Calculation: Determine the required volume of DMSO to achieve a 10 mM concentration
based on the amount of YX968 in the vial. The molecular weight of YX968 is 831.13 g/mol .

[2]
o Reconstitution: Add the calculated volume of high-purity, anhydrous DMSO to the vial.
» Dissolution: Vortex or sonicate the vial gently until the solid is completely dissolved.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in tightly
sealed vials. Store immediately at -80°C or -20°C as per the storage guidelines.
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Stock Solution Preparation Workflow
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Click to download full resolution via product page
YX968 Stock Solution Preparation Workflow.

Troubleshooting Guide

This section addresses common issues that may arise during the handling and use of YX968.
Issue 1: Unexpected or inconsistent experimental results.

This could be related to the stability of YX968. Use the following decision tree to troubleshoot.
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Troubleshooting Experimental Inconsistency
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Decision Tree for Troubleshooting Inconsistent Results.
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Issue 2: YX968 precipitate is observed in the stock solution after thawing.

If precipitation occurs after thawing a stock solution, gently warm the vial to 37°C and sonicate
briefly to redissolve the compound. Always ensure the solution is clear before use in
experiments. If the precipitate does not redissolve, it may indicate degradation or solvent
evaporation, and a fresh stock solution should be prepared.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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